Hexose-1,5-lactone
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Overview
Description
Hexose-1,5-lactone is a gluconolactone.
Scientific Research Applications
Enzymatic and Biochemical Pathways
Hexose-1,5-lactone is involved in various enzymatic and biochemical pathways. For example, studies have shown its involvement in the metabolism of carbohydrates by certain bacteria. Pseudomonas saccharophila oxidizes various hexose and pentose sugars through pathways involving phosphorylated or nonphosphorylated aldonic acids, with this compound being a potential intermediate in these processes (Palleroni & Doudoroff, 1957). Additionally, glucose-6-phosphate dehydrogenase (G6PDH) catalyzes the oxidation of glucose 6-phosphate (G6P) to 6-phosphogluconate-6-lactone, a step which introduces hexoses into the "pentose cycle" pathway (Avigad, 1966).
Synthetic Applications
This compound plays a role in the synthesis of various chemical compounds. For instance, research has demonstrated its use in the total synthesis of 3-deoxy and 3,6-dideoxy-dl-hexoses, which are important in carbohydrate chemistry (Chmielewski, 1980). Moreover, it has been used in the reduction of sugar lactones to hemiacetals, a process compatible with commonly used protecting groups in carbohydrate chemistry (González et al., 2016).
Analytical Chemistry
In analytical chemistry, this compound has been employed in procedures for the identification of sugars. A selective method has been developed using a quaternary ammonium compound to identify hexoses, sugar acids, and lactones, with this compound being one of the substances identified (Rosenthal et al., 1964).
properties
Molecular Formula |
C6H10O6 |
---|---|
Molecular Weight |
178.14 g/mol |
IUPAC Name |
(6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-one |
InChI |
InChI=1S/C6H10O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-5,7-10H,1H2/t2-,3?,4?,5?/m1/s1 |
InChI Key |
PHOQVHQSTUBQQK-UOJHMQKMSA-N |
Isomeric SMILES |
C([C@@H]1C(C(C(C(=O)O1)O)O)O)O |
SMILES |
C(C1C(C(C(C(=O)O1)O)O)O)O |
Canonical SMILES |
C(C1C(C(C(C(=O)O1)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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